Cas no 124811-71-8 (4-Hydroxy-3-(trifluoromethyl)benzonitrile)
124811-71-8 structure
Product Name:4-Hydroxy-3-(trifluoromethyl)benzonitrile
CAS No:124811-71-8
MF:C8H4F3NO
MW:187.118672370911
MDL:MFCD06797882
CID:63746
PubChem ID:2783159
Update Time:2025-04-18
4-Hydroxy-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3-(trifluoromethyl)benzonitrile
- CS-W003349
- AC-4097
- Benzonitrile, 4-hydroxy-3-(trifluoromethyl)-
- 124811-71-8
- 4-Hydroxy-3-trifluoromethyl-benzonitrile
- FT-0657135
- FS-2097
- TD1068
- A20976
- SY018278
- SCHEMBL524173
- DTXSID20382471
- AKOS005254758
- AM61750
- MFCD06797882
-
- MDL： MFCD06797882
- Inchi： 1S/C8H4F3NO/c9-8(10,11)6-3-5(4-12)1-2-7(6)13/h1-3,13H
- InChI Key： QXIFYONUKBXFTH-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C#N)C=CC=1O)(F)F
Computed Properties
- Exact Mass: 187.02400
- Monoisotopic Mass: 187.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44A^2
- XLogP3: 2.2
Experimental Properties
- Color/Form: No data available
- Density: 1.44
- Melting Point: 171-175℃
- Boiling Point: 256°C at 760 mmHg
- Flash Point: 108.6℃
- Refractive Index: 1.495
- Water Partition Coefficient: Insoluble in water.
- PSA: 44.02000
- LogP: 2.28268
4-Hydroxy-3-(trifluoromethyl)benzonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
-
Warning Statement：
P280H,P305
P351
P338 - Safety Instruction： H302,H315,H319,H335
-
Hazardous Material Identification：
- Storage Condition：Store at 4°C,-4At ℃Store…Better
4-Hydroxy-3-(trifluoromethyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Hydroxy-3-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003495-250mg |
4-Hydroxy-3-(trifluoromethyl)benzonitrile |
124811-71-8 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A014003495-500mg |
4-Hydroxy-3-(trifluoromethyl)benzonitrile |
124811-71-8 | 97% | 500mg |
$823.15 | 2023-09-03 | |
| Alichem | A014003495-1g |
4-Hydroxy-3-(trifluoromethyl)benzonitrile |
124811-71-8 | 97% | 1g |
$1445.30 | 2023-09-03 | |
| Chemenu | CM160507-5g |
4-Hydroxy-3-(trifluoromethyl)benzonitrile |
124811-71-8 | 95+% | 5g |
$102 | 2021-06-16 | |
| Chemenu | CM160507-10g |
4-Hydroxy-3-(trifluoromethyl)benzonitrile |
124811-71-8 | 95+% | 10g |
$179 | 2021-06-16 | |
| Chemenu | CM160507-25g |
4-Hydroxy-3-(trifluoromethyl)benzonitrile |
124811-71-8 | 95+% | 25g |
$327 | 2021-06-16 | |
| TRC | H977560-100mg |
4-Hydroxy-3-(trifluoromethyl)benzonitrile |
124811-71-8 | 100mg |
$ 58.00 | 2023-09-07 | ||
| TRC | H977560-250mg |
4-Hydroxy-3-(trifluoromethyl)benzonitrile |
124811-71-8 | 250mg |
$ 64.00 | 2023-09-07 | ||
| TRC | H977560-500mg |
4-Hydroxy-3-(trifluoromethyl)benzonitrile |
124811-71-8 | 500mg |
$ 75.00 | 2023-09-07 | ||
| TRC | H977560-1g |
4-Hydroxy-3-(trifluoromethyl)benzonitrile |
124811-71-8 | 1g |
$ 70.00 | 2022-06-04 |
4-Hydroxy-3-(trifluoromethyl)benzonitrile Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
124811-71-8 (4-Hydroxy-3-(trifluoromethyl)benzonitrile) Related Products
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- 261951-87-5(4-Methoxy-3-(trifluoromethyl)benzonitrile)
- 1261806-91-0(6-Hydroxy-4'-(trifluoromethyl)-1,1'-biphenyl-3-carbonitrile)
- 1261644-37-4(2-Cyano-5-(difluoromethyl)phenol)
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- 731002-48-5(3-hydroxy-2-(trifluoromethyl)benzonitrile)
- 142167-36-0(2-hydroxy-5-(trifluoromethyl)benzonitrile)
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